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Compound of Interest
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Cat. No.: B1610629

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tellurium dibromide (TeBr2), identified by the CAS number 7789-54-0, is an inorganic
compound of tellurium in the +2 oxidation state. This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis, reactivity, and known applications.
While tellurium-containing compounds have garnered interest for their potential in materials
science and medicinal chemistry, this document will focus on the available scientific literature
for tellurium dibromide specifically. It aims to be a valuable resource for researchers by
presenting quantitative data in structured tables, outlining experimental contexts, and
illustrating key chemical processes through diagrams. It is important to note that while the
broader field of organotellurium chemistry shows promise in drug development, specific
research into the biological activities of tellurium dibromide is limited.

Chemical and Physical Properties

Tellurium dibromide is a greenish-black to brown crystalline solid.[1][2] It is sensitive to light
and moisture, which contributes to its instability.[1] The fundamental properties of tellurium
dibromide are summarized in the table below.
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Property Value Reference(s)
Chemical Formula TeBr2 [2]
CAS Number 7789-54-0 [2]
Molecular Weight 287.408 g/mol [2]

Greenish-black to brown
Appearance , _ [1][2]
crystalline solid

Melting Point 210 °C [1][2]
Boiling Point 339 °C [1112]
Density ~6.24 g/lcm3 [1]
Oxidation State of Te +2 [2]
Solubility Soluble in ether; decomposed

by water

Synthesis and Reactivity

The synthesis of tellurium dibromide can be approached through several methods, primarily
involving the reduction of higher oxidation state tellurium halides.

Synthesis Methodologies

Two primary methods for the synthesis of tellurium dibromide are:

e Reduction of Tellurium Tetrabromide: This involves heating tellurium tetrabromide in the
presence of a reducing agent.[1]

o Controlled Hydrolysis: Careful hydrolysis of tellurium tetrabromide under controlled
conditions can also yield tellurium dibromide.[1]

A general workflow for the synthesis and characterization of tellurium dibromide is depicted
below.
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General Workflow for Tellurium Dibromide Synthesis and Characterization

Starting Materials Synthesis Isolation and Purification el o ccrization Storage
(e.g., TeBr4, Reducing Agent) (e.g., Reduction) (e.g., Distillation, Crystallization) — (Under inert atmosphere, protected from light and moisture)

X-ray Diffraction
Mass Spectrometry

NMR Spectroscopy
(125Te)

Click to download full resolution via product page

A general workflow for the synthesis and characterization of tellurium dibromide.

Reactivity

Tellurium dibromide is a reactive compound, particularly in the presence of moisture and
upon heating. Its key reactions include:

o Hydrolysis: It reacts with water, leading to its disproportionation into elemental tellurium and
tellurium tetrabromide.[1]

o Decomposition: When heated, tellurium dibromide decomposes to elemental tellurium and
tellurium tetrabromide.[1]

e Nucleophilic Reactions: Tellurium dibromide can react with nucleophiles. For instance, it
forms stable complexes with thioureas.
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The reactivity of tellurium halides is a key aspect of their chemistry. The following diagram
illustrates the general reactivity of tellurium halides, placing tellurium dibromide in context.

General Reactivity of Tellurium Halides

Thermal Decomposition (Heat) Nucleophiles (e.g., Thiourea)

Hydrolysis (with H20)

Tellurium Dibromide (TeBr2)

isproportionation

Disproportionation

Elemental Tellurium (Te) Tellurium Tetrabromide (TeBr4) Coordination Complexes

Click to download full resolution via product page

General reactivity pathways for tellurium dibromide.

Spectroscopic and Structural Characterization

The characterization of tellurium compounds often involves specialized spectroscopic
techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: 12°Te NMR is a powerful tool for the
characterization of organotellurium compounds, offering a wide chemical shift range that is
sensitive to the electronic environment of the tellurium atom.[3][4][5][6]

o Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and
fragmentation patterns of tellurium-containing compounds.[7][8][9][10]

o X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining
the solid-state structure of crystalline tellurium compounds.[11][12]

Applications
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The applications of tellurium dibromide are primarily in the realm of chemical synthesis and
materials science.

e Precursor in Chemical Synthesis: It serves as a precursor for the synthesis of other
organotellurium compounds.[1]

» Materials Science: Tellurium-based materials are being investigated for their potential in
thermoelectric devices and as semiconductors.[1] Tellurium dibromide can be a starting
material for the creation of these materials.[1]

o Catalysis: There is research interest in using tellurium compounds as catalysts in various
chemical reactions.[1]

Biological Activity and Toxicology

The biological activity of tellurium compounds is an area of growing interest, particularly in the
context of drug development. However, it is crucial to note that most of this research focuses
on other tellurium-containing molecules rather than tellurium dibromide itself.

Relevance to Drug Development

Certain tellurium-containing compounds have demonstrated a range of biological activities,
including:

» Anticancer Activity: Some organotellurium compounds have been investigated for their
potential as anticancer agents.[1][13][14][15] Their mechanisms of action are thought to
involve the induction of apoptosis and modulation of inflammatory processes.[13][16] The
immunomodulator AS101, an inorganic tellurium complex, has undergone clinical studies in
cancer patients.[1]

» Antifungal and Antibacterial Activity: Tellurium nanoparticles have shown antifungal activity
against organisms like Candida albicans, potentially through the inhibition of squalene
monooxygenase.[17][18][19] The antibacterial mechanism of tellurium nanopatrticles is
thought to involve membrane damage.[20][21]

It is important to reiterate that these activities have not been specifically attributed to tellurium
dibromide in the reviewed literature.
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Toxicology

Tellurium and its compounds are generally considered toxic.[22] Exposure to tellurium
compounds can cause a range of adverse health effects.

Exposure Route Symptoms and Effects Reference(s)

Irritation to the respiratory
tract, drowsiness, dry mouth,
) metallic taste, headache,
Inhalation o [22][23]
nausea, garlic-like odor on
breath. May affect the liver and

central nervous system.

Abdominal pain, constipation,
Ingestion vomiting, and symptoms [22][23]

similar to inhalation.

Skin Contact Irritation. [23]

Eye Contact Irritation, redness, and pain. [22][23]

Specific quantitative toxicity data for tellurium dibromide is not readily available. The table
below presents data for elemental tellurium.

Compound Species Route LD50/LC50 Reference(s)

Tellurium Rat Oral 83 mg/kg [23][24]

Tellurium Mouse Oral 20 mg/kg [23]

Tellurium Rabbit Oral 67 mg/kg [23]

Tellurium Rat Inhalation (4h) > 2420 mg/m3 [24][25]
Conclusion

Tellurium dibromide (CAS No. 7789-54-0) is a reactive inorganic compound with established
chemical and physical properties. Its primary utility lies in its role as a precursor in the synthesis
of other tellurium-containing materials and compounds. While the broader class of tellurium
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compounds has shown promise in areas of medicinal chemistry, including anticancer and
antimicrobial applications, there is a notable lack of specific research on the biological activities
and detailed toxicological profile of tellurium dibromide itself. This guide serves as a summary
of the current knowledge and highlights the need for further investigation to fully understand the
potential of this specific tellurium halide, particularly in the context of drug development.
Researchers are advised to handle this compound with appropriate safety precautions due to
the general toxicity of tellurium compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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